Cas no 1795432-80-2 (3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride)
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride
- 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
-
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A622178-10mg |
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride |
1795432-80-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A622178-50mg |
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride |
1795432-80-2 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A622178-100mg |
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Hydrochloride |
1795432-80-2 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM444062-250mg |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01006994-1g |
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 1g |
¥2828.0 | 2023-04-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01006994-5g |
3-Amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 5g |
¥8218.0 | 2023-04-01 | |
| Enamine | EN300-187115-0.05g |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 0.05g |
$97.0 | 2023-09-18 | |
| Enamine | EN300-187115-0.1g |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 0.1g |
$144.0 | 2023-09-18 | |
| Enamine | EN300-187115-0.25g |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 0.25g |
$206.0 | 2023-09-18 | |
| Enamine | EN300-187115-0.5g |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride |
1795432-80-2 | 95% | 0.5g |
$391.0 | 2023-09-18 |
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride
Introduction to 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride (CAS No. 1795432-80-2)
3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride, identified by the CAS number 1795432-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s unique framework, featuring a tetrahydroquinoline moiety linked to an amino-substituted propanone backbone, positions it as a promising candidate for further exploration in therapeutic applications.
The tetrahydroquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, derivatives of tetrahydroquinoline have been explored for their roles in modulating enzyme activity and receptor binding. In the case of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride, the presence of a methyl group at the 2-position of the tetrahydroquinoline ring introduces additional conformational flexibility, which may influence its binding affinity and selectivity. This structural feature has been leveraged in recent studies to develop novel compounds with enhanced pharmacological profiles.
Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates like 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride. These computational approaches have been instrumental in predicting potential interactions between the compound and biological targets such as kinases and transcription factors. For instance, studies have suggested that the amino-substituted propanone moiety may serve as a hinge-binding region, facilitating interactions with key therapeutic targets. This hypothesis has been supported by molecular dynamics simulations and docking studies, which have revealed favorable binding poses for this compound.
In vitro investigations have begun to unravel the biological significance of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride. Initial experiments have demonstrated modest inhibitory effects on certain enzymatic pathways, hinting at its potential as an anti-inflammatory or anticancer agent. The compound’s ability to modulate protein-protein interactions has also been explored, with preliminary data suggesting its role in disrupting aberrant signaling networks associated with diseases such as cancer and neurodegeneration. These findings underscore the need for further mechanistic studies to elucidate the precise mode of action.
The synthesis of 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroquinoline core requires multi-step reactions that often involve catalytic hydrogenation and cyclization protocols. Recent innovations in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for preclinical testing. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and enhance sustainability.
As research progresses, 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride is poised to play a significant role in drug development pipelines. Its unique structural features offer a rich foundation for structure-based drug design (SBDD), enabling medicinal chemists to optimize its pharmacokinetic properties and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. Such collaborations will be crucial in validating the compound’s potential as a therapeutic agent.
The future directions for 3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride include exploring its efficacy in animal models of human diseases. Preclinical studies will focus on evaluating its safety profile and pharmacokinetic behavior under varying dosages and administration routes. Furthermore,investigators aim to identify any off-target effects that might arise from its interaction with unintended biological targets. These studies will provide critical insights into whether this compound warrants further development into a clinical candidate.
In conclusion,3-amino--(methyl--tetrahydropyrido[4,3-d]pyrimidin--l--yl)propan--one monohydrochloride (CAS No.--179543280--22 ) represents a compelling example of how structural innovation can lead to novel therapeutic agents。With its intriguing chemical architecture and promising biological activities,this compound continues to attract attention from researchers worldwide。As our understanding of its mechanisms grows,so too does our optimism for its future contributions to medicine。Only time will tell whether this molecule will emerge as a viable therapeutic option,but one thing is certain:its journey through scientific inquiry has just begun。
1795432-80-2 (3-amino-1-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)